Cas no 2228956-93-0 (O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine)
O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine
- O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine
- EN300-1777663
- 2228956-93-0
-
- Inchi: 1S/C7H13N3O/c1-3-10-5-4-9-7(10)6(2)11-8/h4-6H,3,8H2,1-2H3
- InChI Key: JQEVCNJAFMGDIO-UHFFFAOYSA-N
- SMILES: O(C(C)C1=NC=CN1CC)N
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 53.1Ų
O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777663-0.05g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1777663-0.1g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1777663-0.25g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1777663-0.5g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1777663-1.0g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1777663-2.5g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1777663-5.0g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1777663-10.0g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1777663-1g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1777663-5g |
O-[1-(1-ethyl-1H-imidazol-2-yl)ethyl]hydroxylamine |
2228956-93-0 | 5g |
$4517.0 | 2023-09-20 |
O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine
Professional Introduction to Compound with CAS No. 2228956-93-0 and Product Name: O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine
The compound with the CAS number 2228956-93-0 and the product name O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of an ethyl-substituted imidazole ring and a hydroxylamine side chain contributes to its distinctive chemical properties, making it a valuable candidate for further exploration in synthetic and biological studies.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating imidazole moieties. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The ethyl-substituted imidazole ring in this compound is strategically positioned to interact with biological targets, enhancing its pharmacological potential. This modification has been shown to influence the compound's solubility, bioavailability, and overall efficacy, making it an attractive scaffold for drug design.
The hydroxylamine side chain attached to the ethyl group further contributes to the compound's chemical diversity. Hydroxylamine functionalities are often involved in redox reactions and can serve as intermediates in the synthesis of more complex molecules. In the context of this compound, the hydroxylamine group may play a crucial role in modulating its interaction with biological receptors, thereby influencing its therapeutic effects. This dual functionality makes O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine a versatile building block for medicinal chemists.
Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored imidazole-based compounds as inhibitors of enzymes involved in cancer metabolism. The structural features of this compound, particularly the ethyl-substituted imidazole ring, suggest that it may exhibit inhibitory activity against such enzymes. Preliminary computational studies have indicated that this compound could bind to specific pockets on target proteins, potentially blocking their function and disrupting disease pathways.
Moreover, the hydroxylamine side chain in this molecule may enhance its ability to cross biological membranes due to its polar nature. This characteristic is particularly important for drug candidates that need to reach intracellular targets. By optimizing the length and composition of the side chain, researchers can fine-tune the compound's pharmacokinetic properties, ensuring better absorption and distribution within the body.
The synthesis of O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the ethyl group into the imidazole ring is a critical step, often achieved through nucleophilic substitution reactions. Subsequent functionalization with the hydroxylamine group further refines the molecule's structure. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.
In terms of biological evaluation, early studies on related compounds have shown promising results in various preclinical models. For example, imidazole derivatives have demonstrated efficacy in reducing inflammation and inhibiting tumor growth. The unique combination of structural elements in O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine suggests that it may inherit these beneficial properties while also exhibiting novel mechanisms of action. Further research is needed to fully elucidate its biological profile and therapeutic potential.
The development of new drugs is a complex process that requires extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of synthetic intermediates. Additionally, high-throughput screening (HTS) methods are used to rapidly assess the biological activity of large libraries of compounds.
Given its promising characteristics, O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine represents a significant contribution to the pharmaceutical chemistry field. Its unique structural features offer opportunities for innovation in drug design and development. As research continues to uncover new applications for this compound, it is likely to play an important role in future therapeutic strategies.
2228956-93-0 (O-1-(1-ethyl-1H-imidazol-2-yl)ethylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)